Cas no 1707585-70-3 ((4-fluorophenyl)-[5-(2-furyl)-1H-1,2,4-triazol-3-yl]methanamine)
(4-fluorophenyl)-[5-(2-furyl)-1H-1,2,4-triazol-3-yl]methanamine Chemical and Physical Properties
Names and Identifiers
-
- (4-fluorophenyl)-[5-(2-furyl)-1H-1,2,4-triazol-3-yl]methanamine
- 1H-1,2,4-Triazole-3-methanamine, α-(4-fluorophenyl)-5-(2-furanyl)-
-
- Inchi: 1S/C13H11FN4O/c14-9-5-3-8(4-6-9)11(15)13-16-12(17-18-13)10-2-1-7-19-10/h1-7,11H,15H2,(H,16,17,18)
- InChI Key: DXDMQVNUDHDTSJ-UHFFFAOYSA-N
- SMILES: C(C1C=CC(F)=CC=1)(C1=NN=C(C2OC=CC=2)N1)N
(4-fluorophenyl)-[5-(2-furyl)-1H-1,2,4-triazol-3-yl]methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM509280-1g |
(4-Fluorophenyl)(5-(furan-2-yl)-1H-1,2,4-triazol-3-yl)methanamine |
1707585-70-3 | 97% | 1g |
$480 | 2023-02-02 |
(4-fluorophenyl)-[5-(2-furyl)-1H-1,2,4-triazol-3-yl]methanamine Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on (4-fluorophenyl)-[5-(2-furyl)-1H-1,2,4-triazol-3-yl]methanamine
Compound CAS No. 1707585-70-3: (4-Fluorophenyl)-[5-(2-Furyl)-1H-1,2,4-Triazol-3-Yl]Methanamine
The compound (4-fluorophenyl)-[5-(2-furyl)-1H-1,2,4-triazol-3-yl]methanamine (CAS No. 1707585-70-3) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a triazole ring, a furyl group, and a fluorophenyl moiety. These features make it an interesting subject for research in drug design, material science, and catalysis.
Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their ability to act as bioisosteres and their potential to modulate enzyme activity. The presence of the furyl group in this compound adds further complexity, as it introduces aromaticity and potential hydrogen bonding capabilities. This makes the compound a promising candidate for exploring interactions with biological targets such as proteins and nucleic acids.
The fluorophenyl moiety in the structure contributes to the compound's lipophilicity and stability. Fluorine substitution is known to enhance drug-like properties by improving metabolic stability and increasing the partition coefficient between hydrophobic and hydrophilic phases. This feature is particularly valuable in drug discovery programs where bioavailability is a critical factor.
From a synthetic perspective, the construction of this compound involves multi-step reactions that require precise control over regioselectivity and stereochemistry. The synthesis typically begins with the preparation of the triazole ring using click chemistry or other coupling reactions. Subsequent steps involve the introduction of the furyl and fluorophenyl groups through nucleophilic substitutions or cross-coupling reactions. The optimization of these steps has been a focus of recent research efforts to improve yield and purity.
In terms of applications, this compound has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cellular signaling pathways. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been explored, suggesting potential utility in treating conditions such as inflammation and neurodegenerative diseases.
The triazole ring in this compound also plays a significant role in its reactivity. Triazoles are known for their ability to act as hydrogen bond donors or acceptors, which can influence both its physical properties and biological activity. Recent advancements in computational chemistry have enabled researchers to model these interactions more accurately, providing deeper insights into the compound's behavior at the molecular level.
Furthermore, the furyl group introduces aromaticity into the molecule, which can enhance its electronic properties and reactivity. This makes it an attractive substrate for further functionalization or incorporation into larger molecular frameworks. Researchers are actively exploring its use as a building block for more complex molecules with enhanced therapeutic potential.
In conclusion, (4-fluorophenyl)-[5-(2-furyl)-1H-1,2,4-triazol-3-yl]methanamine (CAS No. 1707585-70-3) represents a fascinating example of how structural complexity can lead to versatile chemical properties. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding of molecular design and function.
1707585-70-3 ((4-fluorophenyl)-[5-(2-furyl)-1H-1,2,4-triazol-3-yl]methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)